1-(4-Chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)azepan-2-one

• CAS No.: 379238-98-9
• Molecular Formula: C24H21ClN4O2S
• Molecular Weight: 465.0 g/mol
• IUPAC Name: 1-(4-chlorobenzoyl)-3-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]azepan-2-one
• InChI: InChI=1S/C24H21ClN4O2S/c1-15-14-21-26-27-24(29(21)19-7-3-2-6-18(15)19)32-20-8-4-5-13-28(23(20)31)22(30)16-9-11-17(25)12-10-16/h2-3,6-7,9-12,14,20H,4-5,8,13H2,1H3
• InChI Key: OXFIEKSQYUSMJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SC4CCCCN(C4=O)C(=O)C5=CC=C(C=C5)Cl

Description

The compound 1-(4-chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl}sulfanyl)azepan-2-one is a heterocyclic molecule featuring a seven-membered azepan-2-one ring fused with a 4-chlorobenzoyl group and a sulfanyl-linked triazoloquinoline moiety. This structure combines a lactam (azepan-2-one) core with a triazoloquinoline scaffold, a combination often associated with central nervous system (CNS) activity due to the quinoline framework’s ability to cross the blood-brain barrier . The sulfanyl (-S-) linker may enhance metabolic stability compared to ether or amine linkages, while the 4-chlorobenzoyl group could improve binding affinity to target receptors via hydrophobic interactions .

Biological Activity

1-(4-Chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)azepan-2-one is a complex organic compound notable for its unique structural features, which include a triazole ring fused with a quinoline moiety and an azepanone framework. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in the fields of oncology and antimicrobial research.

Structural Characteristics

The compound's structure can be summarized as follows:

• Chlorobenzoyl Group : Enhances lipophilicity and potentially increases biological activity.
• Triazole and Quinoline Moieties : Known for their diverse biological properties, including anticancer and antimicrobial activities.
• Sulfanyl Substituent : May contribute to the compound's reactivity and interaction with biological targets.

Biological Activity

Preliminary studies on related compounds suggest that 1-(4-Chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)azepan-2-one exhibits significant biological activities. These include:

• Anticancer Activity : Compounds with similar structures have shown promising results in inducing apoptosis in various cancer cell lines. For instance, quinolinone derivatives have been reported to exhibit cytotoxic effects against MCF-7 breast cancer cells and HL-60 leukemia cells .
• Antimicrobial Properties : The presence of the triazole and quinoline rings is often associated with antimicrobial activity. Studies indicate that quinoline derivatives can effectively target bacterial strains and exhibit antifungal properties .

Case Studies

Several studies have explored the biological activities of compounds structurally related to 1-(4-Chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)azepan-2-one. Below are notable findings:

Compound	Biological Activity	IC50 Values (µM)	Cell Lines Tested
5-(p-Fluorophenyl)-4,5-dihydro-1,2,4-triazolo[4,3-a]quinoline	Anticonvulsant	<0.3	HL-60
6H-Thiazolo[3,4-c]quinazoline derivatives	Antimicrobial & Anticancer	0.5 - 10	Various cancer cell lines
4-Aminoquinolones	Antimicrobial	<10	Bacterial strains

The exact mechanism of action for 1-(4-Chlorobenzoyl)-3-({5-methyl-[1,2,4]triazolo[4,3-A]quinolin-1-YL}sulfanyl)azepan-2-one remains to be fully elucidated. However, compounds within its structural class typically exert their effects through:

• Induction of Apoptosis : By activating caspases and modulating Bcl-2 family proteins.
• Inhibition of Key Enzymes : Such as topoisomerases or kinases involved in cell proliferation.
• Interaction with DNA : Intercalating into the DNA structure or forming adducts that disrupt replication.

Comparison with Similar Compounds

Table 1: Key Structural Features and Implications

Compound Name	Core Structure	Substituents/Modifications	Pharmacological Implications
Target Compound	Azepan-2-one	4-Chlorobenzoyl, 5-methyl-[1,2,4]triazoloquinoline sulfanyl	Enhanced metabolic stability (azepanone), potential CNS activity (quinoline)
1-[2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-yl]-2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]ethanone	Ethanone-pyrrole	5-Methyl-triazoloquinoline sulfanyl, 4-methylphenyl-pyrrole	Increased lipophilicity (pyrrole), possible CYP450 inhibition (methyl groups)
4-[(4-Chlorophenyl)sulfanyl][1,2,4]triazolo[4,3-a]quinoxaline (CAS 245039-48-9)	Quinoxaline	4-Chlorophenyl sulfanyl	Altered electronic profile (quinoxaline vs. quinoline), potential anticancer activity
1-(4-Chlorophenyl)-2-[[4-phenyl-5-(quinolin-8-yloxymethyl)-1,2,4-triazol-3-yl]sulfanyl]ethanone	Ethanone-triazole	Quinolin-8-yloxymethyl-triazole sulfanyl, 4-chlorophenyl	Improved solubility (oxymethyl), broader receptor selectivity
1-(Azepan-1-yl)-2-[[5-(3-methoxyphenyl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]ethanone	Azepane	3-Methoxyphenyl-triazole sulfanyl	Reduced ring strain (azepane vs. azepanone), enhanced lipophilicity (methoxy group)

Pharmacological and Physicochemical Properties

• Bioactivity: The triazoloquinoline moiety in the target compound is associated with GABA receptor modulation, as seen in structurally related anxiolytics . The 4-chlorobenzoyl group may enhance binding to kinase targets (e.g., cyclin-dependent kinases) compared to unsubstituted benzoyl derivatives .
• Solubility and Stability: The azepan-2-one lactam improves aqueous solubility compared to azepane analogs (e.g., ) due to hydrogen-bonding capacity . Sulfanyl linkages generally resist oxidative degradation better than thioethers, as noted in .